![molecular formula C14H17N3O3S2 B5557012 5,6-dimethyl-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}thieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B5557012.png)
5,6-dimethyl-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}thieno[2,3-d]pyrimidin-4(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of thieno[2,3-d]pyrimidin-4-one derivatives involves several steps, including condensation reactions, chlorination, and nucleophilic substitution. For instance, one study describes a green synthetic method for a related compound, synthesized from commercially available starting materials through a series of reactions, including condensation, chlorination, and nucleophilic substitution, with a total yield of 43% (Lei et al., 2017).
Scientific Research Applications
Synthesis and Chemical Properties
- A study by Lei et al. (2017) described a rapid and green synthetic method for a related compound, demonstrating its potential as an important intermediate in medicinal chemistry, specifically for inhibiting tumor necrosis factor alpha and nitric oxide (H. Lei, L. Wang, Y. Xiong, & Z. Lan, 2017).
- Davoodnia et al. (2009) investigated the reaction of related compounds under microwave irradiation, leading to the synthesis of derivatives including 5,6-dimethylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione and others, highlighting the versatility of these compounds in chemical synthesis (A. Davoodnia, M. Rahimizadeh, H. Atapour-Mashhad, & N. Tavakoli-Hoseini, 2009).
Potential Therapeutic Applications
- Research by Abu‐Hashem et al. (2020) explored novel derivatives for their anti-inflammatory and analgesic activities, indicating the potential medicinal applications of these compounds (A. Abu‐Hashem, S. Al-Hussain, & M. Zaki, 2020).
- A study by Alagarsamy et al. (2007) synthesized a series of related compounds and tested them for analgesic, anti-inflammatory, and ulcerogenic index activities, showing significant activity and highlighting the compound's potential in pharmaceutical applications (V. Alagarsamy, S. Vijayakumar, & V. Raja Solomon, 2007).
Neurotropic Properties
- Paronikyan et al. (2010) conducted studies on the neurotropic properties of condensed thieno[3,2-d]pyrimidines, finding compounds with anticonvulsant activity and sedative properties, suggesting their potential use in neuromedicinal therapy (E. Paronikyan, Sh. F. Akopyan, A. S. Noravyan, I. A. Dzhagatspanyan, I. M. Nazaryan, & A. G. Akopyan, 2010).
Anticancer Activity
- Liu et al. (2014) designed and synthesized novel thieno[3,2-d]pyrimidine derivatives with potent antitumor activities, highlighting the potential of these compounds in cancer therapy (Zijian Liu, Shasha Wu, Yu Wang, Rui-Juan Li, Jian Wang, Lihui Wang, Yanfang Zhao, & P. Gong, 2014).
Future Directions
The future directions in the research of “5,6-dimethyl-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}thieno[2,3-d]pyrimidin-4(3H)-one” and related compounds could involve the development of new effective methods for their synthesis . Additionally, further studies could explore their diverse biological activities and potential applications in medicine .
properties
IUPAC Name |
5,6-dimethyl-2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-3H-thieno[2,3-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O3S2/c1-8-9(2)22-13-11(8)12(19)15-14(16-13)21-7-10(18)17-3-5-20-6-4-17/h3-7H2,1-2H3,(H,15,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEOWPADQYCKGFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=C1C(=O)NC(=N2)SCC(=O)N3CCOCC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.